Cas no 2225152-34-9 ((2-(sec-butyl)pyrimidin-5-yl)boronic acid)

• Product Name: (2-(sec-butyl)pyrimidin-5-yl)boronic acid
• CAS No: 2225152-34-9
• MF: C₈H₁₃BN₂O₂
• MW: 180.01
• CID: 5142205
• PubChem ID: 133634763
• Update Time: 2024-11-05

(2-(sec-butyl)pyrimidin-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-(sec-butyl)pyrimidin-5-yl)boronic acid
• 2225152-34-9

• Inchi： 1S/C8H13BN2O2/c1-3-6(2)8-10-4-7(5-11-8)9(12)13/h4-6,12-13H,3H2,1-2H3
• InChI Key： OKZUHHDUPKAMLU-UHFFFAOYSA-N
• SMILES： C1(C(C)CC)=NC=C(B(O)O)C=N1

Computed Properties

• Exact Mass: 180.1070078g/mol
• Monoisotopic Mass: 180.1070078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2Ų